Cas no 2228833-51-8 (2-hydroxy-3-(4-methoxy-3-nitrophenyl)propanoic acid)

• Product Name: 2-hydroxy-3-(4-methoxy-3-nitrophenyl)propanoic acid
• CAS No: 2228833-51-8
• MF: C₁₀H₁₁NO₆
• MW: 241.197443246841
• CID: 6056401
• PubChem ID: 165642159
• Update Time: 2025-07-21

2-hydroxy-3-(4-methoxy-3-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(4-methoxy-3-nitrophenyl)propanoic acid
• 2228833-51-8
• EN300-1806502
• SY340225

• Inchi： 1S/C10H11NO6/c1-17-9-3-2-6(4-7(9)11(15)16)5-8(12)10(13)14/h2-4,8,12H,5H2,1H3,(H,13,14)
• InChI Key： COGPPUVYLOBZRH-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=CC(=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 241.05863707g/mol
• Monoisotopic Mass: 241.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 113Ų

Additional information on 2-hydroxy-3-(4-methoxy-3-nitrophenyl)propanoic acid

Comprehensive Overview of 2-hydroxy-3-(4-methoxy-3-nitrophenyl)propanoic acid (CAS No. 2228833-51-8)

2-hydroxy-3-(4-methoxy-3-nitrophenyl)propanoic acid (CAS No. 2228833-51-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique hydroxy and nitrophenyl functional groups, plays a pivotal role in the synthesis of advanced intermediates for drug development. Its molecular structure, which includes a methoxy substituent, enhances its reactivity and solubility, making it a valuable asset in modern synthetic chemistry.

The growing interest in 2-hydroxy-3-(4-methoxy-3-nitrophenyl)propanoic acid is driven by its potential applications in designing novel therapeutic agents. Researchers are particularly intrigued by its ability to act as a precursor for anti-inflammatory and antioxidant compounds. Recent studies have explored its role in mitigating oxidative stress, a hot topic in health and wellness circles. As consumers increasingly seek natural and synthetic solutions for cellular health, this compound’s relevance continues to rise.

From a technical standpoint, the synthesis of CAS No. 2228833-51-8 involves multi-step organic reactions, including nitration and esterification. Its purity and stability are critical for ensuring consistent performance in laboratory settings. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its structural integrity. These methods align with the industry’s demand for high-purity chemicals, a frequently searched term among professionals.

In the context of green chemistry, 2-hydroxy-3-(4-methoxy-3-nitrophenyl)propanoic acid has also been evaluated for its environmental impact. With sustainability being a major focus in 2024, researchers are optimizing its synthesis to reduce waste and energy consumption. This aligns with global trends toward eco-friendly manufacturing, a keyword often associated with cutting-edge chemical innovations.

The compound’s versatility extends to material science, where it serves as a building block for functional polymers. Its aromatic nitro group offers unique electronic properties, making it suitable for applications in optoelectronics and conductive materials. These fields are rapidly evolving, with frequent searches for advanced material precursors highlighting its commercial potential.

For those exploring CAS No. 2228833-51-8, it is essential to note its handling and storage requirements. While not classified as hazardous, proper laboratory safety protocols must be followed to ensure safe usage. This includes storage in cool, dry conditions and protection from light to prevent degradation—a common query among first-time users.

In summary, 2-hydroxy-3-(4-methoxy-3-nitrophenyl)propanoic acid represents a convergence of pharmaceutical innovation, environmental consciousness, and material science advancement. Its multifaceted applications and alignment with trending topics like oxidative stress and sustainable chemistry make it a compound worth watching in the coming years.